Cas no 1438255-18-5 (ethyl 2-amino-4,6-dichloronicotinate)

• Product Name: ethyl 2-amino-4,6-dichloronicotinate
• CAS No: 1438255-18-5
• MF: C₈H₈Cl₂N₂O₂
• MW: 235.067319869995
• CID: 5712914
• PubChem ID: 89581282
• Update Time: 2025-11-01

ethyl 2-amino-4,6-dichloronicotinate Chemical and Physical Properties

Names and Identifiers

• EN300-6507917
• SCHEMBL14967236
• ethyl 2-amino-4,6-dichloropyridine-3-carboxylate
• 1438255-18-5
• ethyl 2-amino-4,6-dichloronicotinate
• 3-Pyridinecarboxylic acid, 2-amino-4,6-dichloro-, ethyl ester

• Inchi： 1S/C8H8Cl2N2O2/c1-2-14-8(13)6-4(9)3-5(10)12-7(6)11/h3H,2H2,1H3,(H2,11,12)
• InChI Key： FHEJZKBMLQKNIB-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1C(=O)OCC)N)Cl

Computed Properties

• Exact Mass: 233.9962829g/mol
• Monoisotopic Mass: 233.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Boiling Point: 331.8±37.0 °C(Predicted)
• pka: -0.27±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 2-amino-4,6-dichloronicotinate

Ethyl 2-Amino-4,6-Dichloronicotinate (CAS 1438255-18-5): A Versatile Intermediate in Pharmaceutical and Agrochemical Synthesis

Ethyl 2-amino-4,6-dichloronicotinate (CAS 1438255-18-5) is a highly valuable chemical intermediate that has gained significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical research. This compound, belonging to the chlorinated nicotinate family, serves as a crucial building block for the synthesis of various biologically active molecules. With the increasing demand for novel drug candidates and crop protection agents, the importance of ethyl 2-amino-4,6-dichloronicotinate continues to grow in both academic and industrial settings.

The molecular structure of ethyl 2-amino-4,6-dichloronicotinate features a pyridine ring substituted with two chlorine atoms at positions 4 and 6, an amino group at position 2, and an ester functionality at position 3. This unique arrangement of functional groups makes it an ideal precursor for the development of heterocyclic compounds with potential biological activities. Researchers particularly value this compound for its ability to participate in various nucleophilic substitution reactions and cyclization processes, which are fundamental in medicinal chemistry.

In pharmaceutical applications, ethyl 2-amino-4,6-dichloronicotinate CAS 1438255-18-5 serves as a key intermediate in the synthesis of potential therapeutic agents. Recent studies have explored its use in creating novel kinase inhibitors, which are currently a hot topic in cancer research. The compound's structural features allow for efficient modification to target specific protein kinases involved in cell signaling pathways. Additionally, its potential in developing antimicrobial agents has been investigated, particularly in light of the growing concern about antibiotic resistance.

The agrochemical industry has shown increasing interest in 2-amino-4,6-dichloronicotinic acid ethyl ester as a precursor for developing new generation pesticides. With the global push toward more environmentally friendly crop protection solutions, researchers are utilizing this compound to create nicotinoid derivatives with improved selectivity and reduced environmental impact. Its structural similarity to natural plant alkaloids makes it particularly suitable for designing compounds that interact with insect nervous systems while minimizing effects on non-target organisms.

From a synthetic chemistry perspective, ethyl 2-amino-4,6-dichloronicotinate offers several advantages. The presence of multiple reactive sites allows for selective modifications, enabling chemists to create diverse molecular architectures. Recent publications highlight its use in multicomponent reactions and catalyzed cross-couplings, which are among the most searched topics in synthetic organic chemistry. The compound's stability under various reaction conditions makes it particularly valuable for high-throughput screening applications in drug discovery.

The market for ethyl 2-amino-4,6-dichloronicotinate CAS 1438255-18-5 has seen steady growth, driven by increasing R&D activities in both pharmaceutical and agrochemical sectors. Manufacturers have responded by improving synthesis protocols to enhance yield and purity, addressing one of the most common queries from potential buyers about quality specifications and batch consistency. Analytical methods for characterizing this compound, including HPLC and GC-MS techniques, have also been refined to meet the stringent requirements of regulatory agencies.

Environmental considerations in the production and use of 2-amino-4,6-dichloronicotinate derivatives have become increasingly important. Recent studies focus on developing greener synthetic routes for this intermediate, addressing concerns about waste generation and energy consumption. These developments align with current trends in green chemistry and sustainable manufacturing, topics that frequently appear in scientific literature and industry discussions.

Storage and handling of ethyl 2-amino-4,6-dichloronicotinate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment should be used when handling, as with any fine chemical. These safety considerations are often highlighted in technical data sheets and respond to common queries from laboratory personnel.

Future research directions for ethyl 2-amino-4,6-dichloronicotinate CAS 1438255-18-5 include exploring its potential in materials science applications. Preliminary studies suggest possible uses in creating functionalized polymers and coordination complexes, expanding its utility beyond traditional medicinal and agricultural chemistry. These emerging applications make the compound an interesting subject for interdisciplinary research collaborations.

For researchers considering working with 2-amino-4,6-dichloronicotinic acid ethyl ester, several reliable suppliers offer the compound in various quantities. When selecting a source, important factors to consider include certificate of analysis availability, batch-to-batch consistency, and technical support offerings. These aspects frequently appear in customer reviews and supplier evaluations within the scientific community.

In conclusion, ethyl 2-amino-4,6-dichloronicotinate (CAS 1438255-18-5) represents a versatile and valuable intermediate with wide-ranging applications in drug discovery and crop protection research. Its unique structural features and reactivity profile continue to inspire innovative synthetic approaches, making it a compound of enduring interest in both academic and industrial chemistry. As research trends evolve toward more targeted and sustainable solutions, the role of this nicotinate derivative is likely to expand further in the coming years.